Cas no 33538-81-7 (3-(2,5-dimethoxyphenyl)propan-1-ol)

3-(2,5-Dimethoxyphenyl)propan-1-ol is a synthetic aromatic alcohol featuring a phenyl ring substituted with two methoxy groups at the 2- and 5-positions, along with a three-carbon hydroxyalkyl side chain. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as an intermediate in the preparation of more complex molecules. The presence of electron-donating methoxy groups enhances its utility in electrophilic aromatic substitution reactions, while the hydroxyl group allows for further functionalization. Its well-defined structure and stability make it suitable for applications in medicinal chemistry and material science, where precise molecular design is critical.
3-(2,5-dimethoxyphenyl)propan-1-ol structure
33538-81-7 structure
Product Name:3-(2,5-dimethoxyphenyl)propan-1-ol
CAS No:33538-81-7
MF:C11H16O3
MW:196.242943763733
CID:307188
PubChem ID:118499
Update Time:2025-06-08

3-(2,5-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol,2,5-dimethoxy-
    • 3-(2,5-dimethoxyphenyl)propan-1-ol
    • 2,5-Dimethoxyhydrozimtalkohol
    • Benzenepropanol,2,5-dimethoxy
    • Benzenepropanol, 2,5-dimethoxy-
    • EN300-1868024
    • 3-(2,5-Dimethoxyphenyl)propanol
    • AKOS006291321
    • 33538-81-7
    • 3-(2,5-Dimethoxy-phenyl)-propan-1-ol
    • SCHEMBL5833761
    • CS-0302685
    • DTXSID4067771
    • Inchi： 1S/C11H16O3/c1-13-10-5-6-11(14-2)9(8-10)4-3-7-12/h5-6,8,12H,3-4,7H2,1-2H3
    • InChI Key： IGUFFVCWVNIHEE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1CCCO)OC

Computed Properties

  • Exact Mass: 196.11000
  • Monoisotopic Mass: 196.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.064
  • Boiling Point: 321°Cat760mmHg
  • Flash Point: 147.9°C
  • Refractive Index: 1.512
  • PSA: 38.69000
  • LogP: 1.62870

3-(2,5-dimethoxyphenyl)propan-1-ol Customs Data

  • HS CODE：2909499000
  • Customs Data：

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-(2,5-dimethoxyphenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868024-0.05g
3-(2,5-dimethoxyphenyl)propan-1-ol
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0.05g
 $468.0 2023-09-18
Enamine
EN300-1868024-0.1g
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0.1g
 $490.0 2023-09-18
Enamine
EN300-1868024-0.25g
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0.25g
 $513.0 2023-09-18
Enamine
EN300-1868024-0.5g
3-(2,5-dimethoxyphenyl)propan-1-ol
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0.5g
 $535.0 2023-09-18
Enamine
EN300-1868024-1.0g
3-(2,5-dimethoxyphenyl)propan-1-ol
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1g
 $871.0 2023-06-03
Enamine
EN300-1868024-2.5g
3-(2,5-dimethoxyphenyl)propan-1-ol
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2.5g
 $1089.0 2023-09-18
Enamine
EN300-1868024-5.0g
3-(2,5-dimethoxyphenyl)propan-1-ol
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5g
 $2525.0 2023-06-03
Enamine
EN300-1868024-10.0g
3-(2,5-dimethoxyphenyl)propan-1-ol
 33538-81-7
10g
 $3746.0 2023-06-03
Enamine
EN300-1868024-1g
3-(2,5-dimethoxyphenyl)propan-1-ol
 33538-81-7
1g
 $557.0 2023-09-18
Enamine
EN300-1868024-5g
3-(2,5-dimethoxyphenyl)propan-1-ol
 33538-81-7
5g
 $1614.0 2023-09-18

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